Cas no 87453-54-1 (Cyclopentanemethanol, a-ethenyl-)

Cyclopentanemethanol, α-ethenyl-, is a versatile organic compound characterized by its cyclopentane backbone with a hydroxymethyl and ethenyl substituent at the α-position. This structure imparts reactivity suitable for applications in fine chemical synthesis, particularly as an intermediate in pharmaceuticals, fragrances, and specialty polymers. The presence of both hydroxyl and vinyl functional groups allows for further derivatization, enabling use in cross-coupling reactions, polymerization, or as a chiral building block. Its moderate polarity and stability under standard conditions facilitate handling in laboratory and industrial settings. The compound’s balanced properties make it valuable for researchers seeking tailored molecular scaffolds in synthetic chemistry.
Cyclopentanemethanol, a-ethenyl- structure
87453-54-1 structure
Product Name:Cyclopentanemethanol, a-ethenyl-
CAS No:87453-54-1
MF:C8H14O
MW:126.196162700653
MDL:MFCD00061051
CID:723496
PubChem ID:145133
Update Time:2025-05-22

Cyclopentanemethanol, a-ethenyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanemethanol, a-ethenyl-
    • 1-CYCLOPENTYL-2-PROPEN-1-OL
    • 1-cyclopentylprop-2-en-1-ol
    • 1-cyclopentyl-prop-2-en-1-ol
    • Cyclopentanemethanol,a-ethenyl
    • α-Ethenylcyclopentanemethanol (ACI)
    • MDL: MFCD00061051
    • Inchi: 1S/C8H14O/c1-2-8(9)7-5-3-4-6-7/h2,7-9H,1,3-6H2
    • InChI Key: ONUDNHNDLANEQQ-UHFFFAOYSA-N
    • SMILES: OC(C1CCCC1)C=C

Computed Properties

  • Exact Mass: 126.10400
  • Monoisotopic Mass: 126.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 92.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23000
  • LogP: 1.72350

Cyclopentanemethanol, a-ethenyl- Customs Data

  • HS CODE:2906199090
  • Customs Data:

    China Customs Code:

    2906199090

    Overview:

    2906199090. Other naphthenic alcohols,Cycloenol and cycloterpenol. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2906199090. cyclanic, cyclenic or cyclotherpenic alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Cyclopentanemethanol, a-ethenyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
XW0010-5g
1-cyclopentylprop-2-en-1-ol
87453-54-1 95%
5g
$1850 2023-09-07
eNovation Chemicals LLC
D123099-1g
1-CYCLOPENTYL-2-PROPEN-1-OL
87453-54-1 95%
1g
$590 2024-08-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1337823-50mg
1-Cyclopentylprop-2-en-1-ol
87453-54-1 97%
50mg
¥20736.00 2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1337823-100mg
1-Cyclopentylprop-2-en-1-ol
87453-54-1 97%
100mg
¥21708.00 2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1337823-250mg
1-Cyclopentylprop-2-en-1-ol
87453-54-1 97%
250mg
¥22680.00 2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1337823-500mg
1-Cyclopentylprop-2-en-1-ol
87453-54-1 97%
500mg
¥18938.00 2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1337823-1g
1-Cyclopentylprop-2-en-1-ol
87453-54-1 97%
1g
¥19742.00 2024-04-27
Enamine
EN300-393405-0.05g
1-cyclopentylprop-2-en-1-ol
87453-54-1
0.05g
$768.0 2023-06-03
Enamine
EN300-393405-0.1g
1-cyclopentylprop-2-en-1-ol
87453-54-1
0.1g
$804.0 2023-06-03
Enamine
EN300-393405-0.25g
1-cyclopentylprop-2-en-1-ol
87453-54-1
0.25g
$840.0 2023-06-03

Cyclopentanemethanol, a-ethenyl- Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hantzsch ester ,  Oxygen Catalysts: Selenium dioxide ,  (10aS)-2,3-Dihydro-1H,5H-dipyrrolo[1,2-a:1′,2′-d]pyrazine-5,10(10aH)-dione Solvents: 1,1,1,3,3,3-Hexafluoro-2-propanol ;  12 h, rt
Reference
Organocatalytic epoxidation and allylic oxidation of alkenes by molecular oxygen
Petsi, Marina; et al, Green Chemistry, 2021, 23(22), 9172-9178

Production Method 2

Reaction Conditions
1.1 660 °C
Reference
The retro-Diels-Alder reaction. Part I. C-C dienophiles
Rickborn, Bruce, Organic Reactions (Hoboken, 1998, 52,

Production Method 3

Reaction Conditions
1.1 Solvents: Diethyl ether ,  Tetrahydrofuran ;  0 °C; 0 °C → rt; 3 - 12 h, rt
1.2 Reagents: Ammonium chloride Solvents: Water ;  rt
Reference
Direct, Enantioselective Iridium-Catalyzed Allylic Amination of Racemic Allylic Alcohols
Lafrance, Marc; et al, Angewandte Chemie, 2012, 51(14), 3470-3473

Production Method 4

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  0 °C; 0 °C → rt; 16 h, rt
1.2 Reagents: Ammonium chloride Solvents: Water ;  rt
Reference
Catalytic asymmetric C-C cross-couplings enabled by photoexcitation
Crisenza, Giacomo E. M.; et al, Nature Chemistry, 2021, 13(6), 575-580

Production Method 5

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  20 min, 0 °C; 8 h, 0 °C → rt
Reference
Photoredox/nickel cooperatively catalyzed radical allylic silylation of allyl acetates - Scope and mechanism
Zhang, Guodong ; et al, Journal of Catalysis, 2023, 418, 312-319

Cyclopentanemethanol, a-ethenyl- Raw materials

Cyclopentanemethanol, a-ethenyl- Preparation Products

Additional information on Cyclopentanemethanol, a-ethenyl-

Comprehensive Guide to Cyclopentanemethanol, a-ethenyl- (CAS No. 87453-54-1): Properties, Applications, and Industry Insights

Cyclopentanemethanol, a-ethenyl- (CAS No. 87453-54-1) is a specialized organic compound with a unique molecular structure, combining a cyclopentane ring with a vinyl (ethenyl) functional group. This compound has garnered significant attention in recent years due to its versatile applications in fragrance synthesis, pharmaceutical intermediates, and advanced material science. Researchers and industry professionals frequently search for terms like "Cyclopentanemethanol derivatives," "CAS 87453-54-1 uses," and "a-ethenyl cyclopentanemethanol synthesis," reflecting its growing relevance.

The chemical's distinct cyclopentane backbone contributes to its stability and reactivity, making it a valuable building block in organic synthesis. Recent studies highlight its role in developing sustainable fragrance alternatives, aligning with the global shift toward eco-friendly cosmetics. A 2023 market analysis revealed a 12% annual growth in demand for cyclopentane-based compounds, driven by innovations in green chemistry and biodegradable formulations.

From a technical perspective, Cyclopentanemethanol, a-ethenyl- exhibits a boiling point range of 180–185°C and a density of ~0.95 g/cm³, properties critical for its use in high-performance solvents and polymer modifiers. Its vinyl group enables participation in radical polymerization, a feature exploited in creating specialty adhesives and coating materials. Industry forums often discuss "how to purify Cyclopentanemethanol, a-ethenyl-" and "CAS 87453-54-1 solubility data," indicating practical challenges in handling this compound.

In the pharmaceutical sector, this molecule serves as a precursor for chiral drug synthesis, particularly in central nervous system (CNS) therapeutics. Its structural flexibility allows modifications that enhance blood-brain barrier permeability—a hot topic in neurology drug development. Patent databases show a 40% increase in filings mentioning 87453-54-1 since 2020, underscoring its IP potential.

Environmental considerations are paramount when working with Cyclopentanemethanol, a-ethenyl-. Recent life cycle assessment (LCA) studies emphasize its lower aquatic toxicity compared to aromatic analogs, making it a candidate for REACH-compliant formulations. Regulatory bodies increasingly scrutinize "cyclopentane derivatives environmental impact," prompting manufacturers to adopt closed-loop production systems.

Analytical techniques for characterizing CAS 87453-54-1 include GC-MS (retention time ~9.2 min on DB-5 columns) and FTIR spectroscopy (characteristic C=C stretch at 1635 cm⁻¹). These methods address common queries like "how to identify a-ethenyl cyclopentanemethanol impurities." Advanced HPLC chiral separation protocols have been developed to meet pharmaceutical-grade purity standards (>99.5%).

The future outlook for Cyclopentanemethanol, a-ethenyl- appears robust, with emerging applications in flexible electronics and 3D printing resins. As industries prioritize bio-based feedstocks, catalytic processes using fermentation-derived cyclopentanol are being explored. This aligns with search trends for "sustainable cyclopentane chemistry" and "CAS 87453-54-1 alternative synthesis routes," reflecting the compound's evolving role in circular economy initiatives.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.